molecular formula C21H26N2O2 B8601512 N-[1-(4-methoxyphenyl)piperidin-4-yl]-3-phenylpropanamide

N-[1-(4-methoxyphenyl)piperidin-4-yl]-3-phenylpropanamide

Cat. No.: B8601512
M. Wt: 338.4 g/mol
InChI Key: CAAJNRHCJHQMCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[1-(4-methoxyphenyl)piperidin-4-yl]-3-phenylpropanamide is a useful research compound. Its molecular formula is C21H26N2O2 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H26N2O2

Molecular Weight

338.4 g/mol

IUPAC Name

N-[1-(4-methoxyphenyl)piperidin-4-yl]-3-phenylpropanamide

InChI

InChI=1S/C21H26N2O2/c1-25-20-10-8-19(9-11-20)23-15-13-18(14-16-23)22-21(24)12-7-17-5-3-2-4-6-17/h2-6,8-11,18H,7,12-16H2,1H3,(H,22,24)

InChI Key

CAAJNRHCJHQMCJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)N2CCC(CC2)NC(=O)CCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-phenyl propionic acid (360 mg, 2.4 mmol), CDI (410 mg, 2.5 mmol) and DMF (20 ml) was stirred at 50° for 1 h. After cooling to 0°, 1-(4-methoxy-phenyl)-piperidin-4-ylamine (500 mg, 2.4 mmol) was added and stirring continued for 1 h. After the addition of H2O (60 ml) the white precipitate was collected to give N-[1-(4-methoxy-phenyl)-piperidin-4-yl]-3-phenyl-propionamide (618 mg, 76%, MS: m/e=339.3 (M+H+)).
Quantity
360 mg
Type
reactant
Reaction Step One
Name
Quantity
410 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step Two
Name
Quantity
60 mL
Type
solvent
Reaction Step Three

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